Cas no 349621-14-3 (N-{4-(4-methylpiperidin-1-yl)sulfonylphenyl}-2-(naphthalen-2-yloxy)acetamide)

• Product Name: N-{4-(4-methylpiperidin-1-yl)sulfonylphenyl}-2-(naphthalen-2-yloxy)acetamide
• CAS No: 349621-14-3
• MF: C₂₄H₂₆N₂O₄S
• MW: 438.539245128632
• CID: 6259817
• PubChem ID: 1010620
• Update Time: 2025-10-20

N-{4-(4-methylpiperidin-1-yl)sulfonylphenyl}-2-(naphthalen-2-yloxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(4-methylpiperidin-1-yl)sulfonylphenyl}-2-(naphthalen-2-yloxy)acetamide
• SR-01000247245
• Oprea1_634208
• AKOS000492158
• SR-01000247245-1
• N-[4-(4-methylpiperidin-1-yl)sulfonylphenyl]-2-naphthalen-2-yloxyacetamide
• AN-329/14789030
• F1443-1892
• N-{4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}-2-(2-naphthyloxy)acetamide
• N-{4-[(4-methyl-1-piperidinyl)sulfonyl]phenyl}-2-(2-naphthyloxy)acetamide
• Oprea1_822328
• N-{4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}-2-(naphthalen-2-yloxy)acetamide
• 349621-14-3
• N-(4-((4-methylpiperidin-1-yl)sulfonyl)phenyl)-2-(naphthalen-2-yloxy)acetamide

• Inchi： 1S/C24H26N2O4S/c1-18-12-14-26(15-13-18)31(28,29)23-10-7-21(8-11-23)25-24(27)17-30-22-9-6-19-4-2-3-5-20(19)16-22/h2-11,16,18H,12-15,17H2,1H3,(H,25,27)
• InChI Key： OEHKMAUZOJDTIU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(COC1=CC=C2C=CC=CC2=C1)=O)(N1CCC(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 438.16132849g/mol
• Monoisotopic Mass: 438.16132849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 84.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on N-{4-(4-methylpiperidin-1-yl)sulfonylphenyl}-2-(naphthalen-2-yloxy)acetamide

N-{4-(4-Methylpiperidin-1-yl)sulfonylphenyl}-2-(naphthalen-2-yloxy)acetamide: A Comprehensive Overview

N-{4-(4-Methylpiperidin-1-yl)sulfonylphenyl}-2-(naphthalen-2-yloxy)acetamide, also identified by its CAS number 349621-14-3, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a sulfonyl group attached to a phenyl ring and an acetamide moiety linked to a naphthoxy group. The presence of these functional groups contributes to its versatile reactivity and biological activity, making it a subject of interest in contemporary research.

Recent studies have highlighted the importance of sulfonyl-containing compounds in drug design, particularly in the development of kinase inhibitors and other therapeutic agents. The sulfonyl group in this compound plays a crucial role in enhancing its pharmacokinetic properties, such as bioavailability and metabolic stability. Additionally, the naphthoxy group is known to impart lipophilic characteristics, which are essential for membrane permeability and receptor binding.

One of the most promising applications of N-{4-(4-Methylpiperidin-1-yl)sulfonylphenyl}-2-(naphthalen-2-yloxy)acetamide lies in its potential as an anti-cancer agent. Researchers have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism of action involves inhibition of key enzymes involved in cell proliferation and apoptosis regulation.

In addition to its therapeutic potential, this compound has also been explored for its role in anti-inflammatory and anti-viral therapies. The methylpiperidine ring contributes to the compound's ability to modulate immune responses, making it a candidate for treating inflammatory diseases such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD). Furthermore, preliminary studies suggest that this compound may inhibit viral replication by targeting essential viral enzymes, offering a novel approach to antiviral drug development.

The synthesis of N-{4-(4-Methylpiperidin-1-yl)sulfonylphenyl}-2-(naphthalen-2-yloxy)acetamide involves a multi-step process that combines advanced organic chemistry techniques, including Suzuki coupling and nucleophilic substitution reactions. These methods ensure high yields and purity, which are critical for both laboratory research and potential industrial scale-up.

From an environmental standpoint, the compound's biodegradability and eco-toxicological profile have been assessed under regulatory guidelines. Results indicate that it has a moderate environmental footprint, with degradation pathways involving microbial activity and hydrolysis under specific conditions.

In conclusion, N-{4-(4-Methylpiperidin-1-yl)sulfonylphenyl}-2-(naphthalen-2-yloxy)acetamide (CAS No. 349621-14-3) represents a significant advancement in organic chemistry with diverse applications across therapeutics, inflammation management, and virology. Its unique structural features and promising biological profiles continue to drive intensive research efforts aimed at unlocking its full potential in modern medicine.